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Compound of Interest

Compound Name: FD274

Cat. No.: B12397170

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
FD274, chemically identified as N-(2-chloro-5-(3-(pyridin-4-yl)-1H-pyrazolo[3,4-b]pyridin-5-

yl)pyridin-3-yl)-4-fluorobenzenesulfonamide, is a potent and selective dual inhibitor of

Phosphoinositide 3-kinase (PI3K) and the mammalian target of rapamycin (mTOR).[1] As these

two proteins are key components of a critical signaling pathway often dysregulated in cancer,

FD274 is a valuable tool for research in oncology and cell biology. Understanding its solubility

and proper handling is crucial for obtaining reliable and reproducible experimental results.

Mechanism of Action
FD274 exerts its biological effects by inhibiting the PI3K/mTOR signaling pathway, which is

central to regulating cell growth, proliferation, survival, and metabolism. By targeting both PI3K

and mTOR, FD274 can lead to a more comprehensive blockade of this pathway, potentially

overcoming resistance mechanisms that may arise from targeting a single component.

Solubility of FD274
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Quantitative solubility data for FD274 in common laboratory solvents is not readily available in

published literature. However, based on its chemical structure as a complex heterocyclic

molecule, and in line with the general characteristics of many kinase inhibitors, a qualitative

solubility profile can be inferred. For precise quantitative analysis, it is recommended that

researchers perform their own solubility tests.

Solvent Solubility Remarks

Dimethyl Sulfoxide (DMSO) High
Recommended solvent for

preparing stock solutions.

Ethanol Limited/Low

May be suitable for some

applications, but lower

concentrations are expected

compared to DMSO.

Methanol Limited/Low
Similar to ethanol, solubility is

likely to be limited.

Water / Aqueous Buffers (e.g.,

PBS)
Poor/Insoluble

Direct dissolution in aqueous

media is not recommended.

Working solutions should be

prepared by diluting a DMSO

stock solution.

Note: The information in this table is based on the general properties of similar chemical

compounds.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
FD274 in DMSO
This protocol describes the preparation of a concentrated stock solution of FD274, which can

be stored for later use and diluted to working concentrations as needed.

Materials:
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FD274 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing (Optional but Recommended): If precise concentration is critical, pre-weigh the

vial containing the solid FD274. After dissolution, the empty vial can be re-weighed to

determine the exact amount of compound used.

Solvent Addition: Carefully add the appropriate volume of anhydrous DMSO to the vial

containing FD274 to achieve a 10 mM concentration. The required volume can be calculated

using the following formula: Volume of DMSO (μL) = (mass of FD274 (mg) / Molecular

Weight of FD274 ( g/mol )) * 100,000 (Note: The molecular weight of FD274 is 555.98 g/mol

)

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Gentle Warming (Optional): If the compound does not fully dissolve, gently warm the solution

in a 37°C water bath for 5-10 minutes. Vortex again.

Visual Inspection: Visually inspect the solution to ensure that all solid particles have

dissolved and the solution is clear.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is recommended to aliquot the stock solution into smaller, single-use volumes

in sterile microcentrifuge tubes. Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).

Safety Precautions:
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FD274 is a potent bioactive compound. Handle with care and always wear appropriate PPE.

Work in a well-ventilated area or a chemical fume hood.

DMSO is readily absorbed through the skin and can carry dissolved compounds with it. Avoid

direct contact with skin and eyes.

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
This protocol outlines the dilution of the 10 mM DMSO stock solution to final working

concentrations for cell-based assays.

Materials:

10 mM FD274 stock solution in DMSO

Pre-warmed (37°C) cell culture medium or appropriate aqueous buffer

Sterile tubes and pipette tips

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM FD274 stock solution at room

temperature.

Serial Dilution (Recommended): To achieve low micromolar or nanomolar concentrations, it

is best to perform serial dilutions. a. Prepare an intermediate dilution by adding a small

volume of the 10 mM stock solution to a larger volume of cell culture medium. For example,

to prepare a 1 mM intermediate solution, add 10 μL of the 10 mM stock to 90 μL of medium.

b. Use the intermediate dilution to prepare the final working concentrations. For example, to

prepare a 10 μM working solution from a 1 mM intermediate, add 10 μL of the intermediate

to 990 μL of medium.

Direct Dilution (for higher concentrations): For higher working concentrations, a direct dilution

from the stock may be feasible. However, ensure the final concentration of DMSO in the cell
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culture medium is kept low (typically below 0.5%, and ideally below 0.1%) to avoid solvent-

induced cytotoxicity.

Mixing: Immediately after adding the FD274 solution, vortex or gently pipette up and down to

ensure homogeneity.

Use Immediately: It is recommended to use the freshly prepared working solutions

immediately for experiments. Do not store diluted aqueous solutions of FD274.
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PI3K/mTOR Signaling Pathway and Inhibition by FD274
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Caption: PI3K/mTOR pathway with FD274 inhibition points.
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Workflow for FD274 Solution Preparation

Stock Solution Preparation

Working Solution Preparation

Weigh FD274 Powder

Add Anhydrous DMSO

Vortex & Gentle Warming (37°C)

Aliquot into single-use tubes

Store at -20°C or -80°C

Thaw Stock Aliquot

Dilute in Pre-warmed Medium/Buffer

Vortex/Mix Thoroughly

Use Immediately in Assay

Click to download full resolution via product page

Caption: Workflow for preparing FD274 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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